Cas no 253-87-2 (Pyrido[4,3-d]pyrimidine)

• Product Name: Pyrido[4,3-d]pyrimidine
• CAS No: 253-87-2
• MF: C₇H₅N₃
• MW: 131.134700536728
• CID: 266166
• PubChem ID: 19883218
• Update Time: 2025-04-19

Pyrido[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidine
• 1,3,6-Triazanaphthalene
• 253-87-2
• SCHEMBL137377
• PLZDHJUUEGCXJH-UHFFFAOYSA-N
• AKOS006371475
• pyrido(4,3-d)pyrimidine
• DTXSID80600981

• Inchi： 1S/C7H5N3/c1-2-8-3-6-4-9-5-10-7(1)6/h1-5H
• InChI Key： PLZDHJUUEGCXJH-UHFFFAOYSA-N
• SMILES： N1C=NC=C2C=NC=CC=12

Computed Properties

• Exact Mass: 131.04845
• Monoisotopic Mass: 131.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67